Cas no 109119-65-5 (Tricyclo[6.3.1.02,5]dodecan-11-one,4,4,8-trimethyl-, [1S-(1a,2b,5a,8a)]- (9CI))

• Product Name: Tricyclo[6.3.1.02,5]dodecan-11-one,4,4,8-trimethyl-, [1S-(1a,2b,5a,8a)]- (9CI)
• CAS No: 109119-65-5
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 192483
• PubChem ID: 163796
• Update Time: 2025-04-19

Tricyclo[6.3.1.02,5]dodecan-11-one,4,4,8-trimethyl-, [1S-(1a,2b,5a,8a)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Tricyclo[6.3.1.02,5]dodecan-11-one,4,4,8-trimethyl-, [1S-(1a,2b,5a,8a)]- (9CI)
• beta-caryophyllone
• (1S,2R,5S,8R)-4,4,8-trimethyltricyclo[6.3.1.0~2,5~]dodecan-11-one
• Caryophyllone
• Tricyclo(6.3.1.02,5)dodecan-11-one, 4,4,8-trimethyl-, (1S-(1alpha,2beta,5alpha,8alpha))-
• (1s,2r,5s,8r)-4,4,8-trimethyltricyclo[6.3.1.02,5]dodecan-11-one
• 109119-65-5
• DTXSID10910989
• 4,4,8-Trimethyltricyclo[6.3.1.0~2,5~]dodecan-11-one

• Inchi： 1S/C15H24O/c1-14(2)8-10-11-9-15(3,6-4-12(10)14)7-5-13(11)16/h10-12H,4-9H2,1-3H3/t10-,11-,12-,15+/m0/s1
• InChI Key： JLZBTPJKBKNFEG-JUFZMCDQSA-N
• SMILES： O=C1CC[C@@]2(C)CC[C@@H]3C(C)(C)C[C@H]3[C@@H]1C2

Computed Properties

• Exact Mass: 220.183
• Monoisotopic Mass: 220.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.981
• Boiling Point: 297.4°Cat760mmHg
• Flash Point: 126.1°C
• Refractive Index: 1.495